Cas no 2094938-39-1 (6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 2094938-39-1
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 6567632
• PubChem ID: 121557971
• Update Time: 2025-05-19

6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-{4-[(3,5-dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one
• 2094938-39-1
• EN300-37451324
• AKOS033745601
• Z2034488510
• 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C19H25N3O3/c1-21-18(5-4-6-19(21)23)22-9-7-14(8-10-22)20-15-11-16(24-2)13-17(12-15)25-3/h4-6,11-14,20H,7-10H2,1-3H3
• InChI Key： IGQHJOSIFCWBQK-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(N1C)N1CCC(CC1)NC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Additional information on 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one (CAS No. 2094938-39-1)

The compound 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one (CAS No. 2094938-39-1) is a piperidine-derived small molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a dihydropyridin-2-one core and a 3,5-dimethoxyphenyl moiety, has attracted attention for its potential applications in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring its role in neurodegenerative diseases and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one has surged due to their versatility in structure-activity relationship (SAR) studies. This compound’s piperidine-aminophenyl scaffold is particularly noteworthy for its ability to enhance blood-brain barrier (BBB) permeability, a critical factor in CNS drug development. With growing interest in AI-driven drug design, this molecule is frequently discussed in forums focusing on computational chemistry and fragment-based drug discovery.

The synthetic pathway of CAS No. 2094938-39-1 involves multi-step organic synthesis, including Buchwald-Hartwig amination and N-alkylation reactions. Its 3,5-dimethoxy substituents contribute to improved solubility and bioavailability, addressing common challenges in lead optimization. Laboratories specializing in high-throughput screening (HTS) often include this compound in libraries targeting protein-protein interactions (PPIs), reflecting its relevance in modern pharmacology.

From a patent landscape perspective, derivatives of 6-{4-[(3,5-Dimethoxyphenyl)amino]piperidin-1-yl}-1-methyl-1,2-dihydropyridin-2-one have been filed for applications in inflammatory disorders and metabolic syndromes. Its mechanism may involve modulation of adenosine receptors or histone deacetylases (HDACs), topics trending in epigenetics research. Notably, its low cytotoxicity profile makes it a candidate for combination therapies, a hot topic in oncology forums.

Analytical characterization of this compound typically employs LC-MS, NMR spectroscopy, and X-ray crystallography, with data often shared in open-access chemistry databases. The rise of green chemistry has also spurred interest in optimizing its synthesis using catalytic methods, reducing waste generation. As personalized medicine gains traction, the adaptability of piperidine-based scaffolds like this one ensures continued relevance in biopharmaceutical innovation.

In summary, CAS No. 2094938-39-1 represents a promising chemical entity at the intersection of drug discovery and molecular biology. Its structural features and pharmacophore properties align with contemporary needs in targeted therapy, making it a subject of ongoing investigation in both academic and industrial research settings.